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Compound of Interest

Compound Name: Trh hydrazide

Cat. No.: B15194134 Get Quote

This guide provides a detailed analysis of the molecular formula and weight of TRH hydrazide,

a derivative of Thyrotropin-releasing hormone (TRH). This document is intended for

researchers, scientists, and professionals in the field of drug development who are working with

or interested in the chemical modifications of neuropeptides.

Introduction to TRH and its Hydrazide Derivative
Thyrotropin-releasing hormone (TRH) is a tripeptide hormone with the sequence pGlu-His-Pro-

NH2.[1] It plays a crucial role in the regulation of the hypothalamic-pituitary-thyroid axis.[2]

Chemical modification of peptides, such as the conversion of a C-terminal amide to a

hydrazide, is a common strategy in medicinal chemistry to alter pharmacokinetic properties,

receptor binding affinity, or to enable further chemical conjugations. "TRH hydrazide" refers to

a derivative of TRH where the C-terminal proline amide is replaced by a proline hydrazide.

Molecular Formula and Weight
The molecular characteristics of TRH and its calculated hydrazide derivative are summarized

below.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Source

Thyrotropin-releasing

hormone (TRH)
C₁₆H₂₂N₆O₄ 362.4 [1][3][4]

TRH Hydrazide

(Calculated)
C₁₆H₂₃N₇O₄ 377.42 Calculated

Derivation of TRH Hydrazide Molecular Formula and Weight:

The conversion of the C-terminal amide of TRH to a hydrazide involves the formal substitution

of the amide's amino group (-NH₂) with a hydrazine group (-NHNH₂). This results in a net

addition of one nitrogen atom and one hydrogen atom.

TRH Molecular Formula: C₁₆H₂₂N₆O₄

Change: Add NH

TRH Hydrazide Molecular Formula: C₁₆H₂₃N₇O₄

The molecular weight is calculated based on the atomic weights of the constituent elements:

Carbon (C): 16 x 12.011 = 192.176

Hydrogen (H): 23 x 1.008 = 23.184

Nitrogen (N): 7 x 14.007 = 98.049

Oxygen (O): 4 x 15.999 = 63.996

Total Molecular Weight: 377.405 (rounded to 377.42 for convention)

Logical Derivation of TRH Hydrazide
The logical workflow for determining the molecular formula of TRH hydrazide from TRH is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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